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Introduction

Acetomesitylene, also known as 2',4',6'-trimethylacetophenone, is an aromatic ketone that has
been a subject of interest in organic synthesis and medicinal chemistry. Its unique structure,
featuring a sterically hindered carbonyl group, imparts distinct chemical properties and
reactivity. This technical guide provides an in-depth overview of the discovery and history of
Acetomesitylene, its physicochemical properties, detailed historical synthesis protocols, and the
fundamental reaction pathway.

Historical Perspective and Discovery

The synthesis of Acetomesitylene is rooted in the development of the Friedel-Crafts acylation
reaction in the late 19th century. While the exact date of its first synthesis is not definitively
documented as a singular "discovery" event, early investigations into the acylation of
substituted aromatic compounds laid the groundwork. A key publication by C. R. Noller and
Roger Adams in 1924 in the Journal of the American Chemical Society detailed the use of
aliphatic acid anhydrides for the preparation of ketones via the Friedel-Crafts reaction, which
would have included the synthesis of compounds like Acetomesitylene.[1][2][3] This work
provided a systematic study and reliable method for the synthesis of such ketones, marking a
significant step in their accessibility for further research.
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The primary route to Acetomesitylene has consistently been the Friedel-Crafts acylation of

mesitylene (1,3,5-trimethylbenzene).[4][5][6][7] This reaction, catalyzed by a Lewis acid,

typically aluminum chloride, involves the electrophilic substitution of an acetyl group onto the

mesitylene ring. The steric hindrance provided by the three methyl groups on the mesitylene

ring influences the reaction, generally leading to mono-acylation.[4][6]

Physicochemical Properties

Acetomesitylene is a colorless to light yellow liquid with a characteristic odor.[8][9] Its key

physical and chemical properties are summarized in the table below.

Property Value Reference(s)
Chemical Formula C11H140 [8][9]
Molecular Weight 162.23 g/mol [819]
CAS Number 1667-01-2 [41[5]
Appearance .Cleiar colorless to light yellow 81[9]
liquid
Boiling Point 235-236 °C (lit.) [819]
Density 0.975 g/mL at 25 °C (lit.) [8][9]
Refractive Index (n20/D) 1.517 (lit.) [819]
Flash Point > 110 °C (> 230 °F) [4][10]
Solubility Insoluble in water; soluble in ]

alcohol and ether.

Experimental Protocols: Historical Synthesis of

Acetomesitylene

The following protocol is based on the classical Friedel-Crafts acylation method.
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Synthesis of Acetomesitylene via Friedel-Crafts
Acylation

This procedure is adapted from early 20th-century methodologies for the acylation of aromatic
hydrocarbons.

Materials:

Mesitylene (1,3,5-trimethylbenzene)

e Acetic anhydride

e Anhydrous aluminum chloride (AICI3)

¢ Anhydrous solvent (e.g., carbon disulfide or nitrobenzene)
e Hydrochloric acid (concentrated)

e Ice

e Sodium hydroxide solution (10%)

¢ Anhydrous calcium chloride (or other suitable drying agent)
o Ether (for extraction)

Equipment:

e Three-necked round-bottom flask

¢ Reflux condenser with a calcium chloride drying tube

e Dropping funnel

e Magnetic stirrer and stir bar

e Heating mantle or water bath

e Separatory funnel
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« Distillation apparatus
Procedure:

e Reaction Setup: In a clean, dry three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser (fitted with a calcium chloride tube to protect from atmospheric
moisture), and a dropping funnel, place anhydrous aluminum chloride and the anhydrous
solvent.

» Addition of Reactants: Cool the flask in an ice bath. A solution of mesitylene and acetic
anhydride in the same anhydrous solvent is prepared and placed in the dropping funnel.

e Acylation Reaction: The mesitylene and acetic anhydride solution is added dropwise to the
stirred suspension of aluminum chloride over a period of 30-60 minutes, maintaining the
temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to
warm to room temperature and then gently refluxed for 1-2 hours until the evolution of
hydrogen chloride gas ceases.

o Work-up: The reaction mixture is cooled in an ice bath and then slowly poured onto a mixture

of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride
complex.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with ether. The

combined organic layers are washed successively with water, 10% sodium hydroxide
solution, and again with water.

e Drying and Solvent Removal: The organic layer is dried over anhydrous calcium chloride,
and the solvent is removed by distillation.

 Purification: The crude Acetomesitylene is then purified by vacuum distillation to yield the
final product.

Reaction Pathway

The synthesis of Acetomesitylene via Friedel-Crafts acylation proceeds through a well-
established electrophilic aromatic substitution mechanism.
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Caption: Friedel-Crafts acylation of mesitylene to form Acetomesitylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetomesitylene: A Technical Guide to its Discovery,
Synthesis, and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15380558#discovery-and-history-of-acetomesitylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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